Cas no 339546-96-2 (4-sec-butoxy-3-chlorobenzaldehyde)

• Product Name: 4-sec-butoxy-3-chlorobenzaldehyde
• CAS No: 339546-96-2
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• MDL: MFCD02629660
• CID: 1085886
• PubChem ID: 4301739
• Update Time: 2025-10-18

4-sec-butoxy-3-chlorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Sec-butoxy)-3-chlorobenzaldehyde
• 4-butan-2-yloxy-3-chlorobenzaldehyde
• 4-sec-butoxy-3-chlorobenzaldehyde(SALTDATA: FREE)
• 3-chloro-4-(methylpropoxy)benzaldehyde
• 4-SEC-BUTOXY-3-CHLOROBENZALDEHYDE
• AC1N7FLU
• AG-F-15050
• CTK4H1519
• MolPort-013-021-826
• CS-0451368
• 339546-96-2
• AKOS022184452
• MFCD02629660
• 4-[(Butan-2-yl)oxy]-3-chlorobenzaldehyde
• DB-206216
• BS-37859
• G83796
• AKOS000297312
• DTXSID70401707
• 3-CHLORO-4-(SEC-BUTOXY)BENZALDEHYDE
• 4-sec-butoxy-3-chlorobenzaldehyde

• MDL： MFCD02629660
• Inchi： 1S/C11H13ClO2/c1-3-8(2)14-11-5-4-9(7-13)6-10(11)12/h4-8H,3H2,1-2H3
• InChI Key： ZOTLCXPBMHFBEX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=CC=1OC(C)CC

Computed Properties

• Exact Mass: 212.06049
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on 4-sec-butoxy-3-chlorobenzaldehyde

4-Sec-Butoxy-3-Chlorobenzaldehyde (CAS No. 339546-96-2)

4-Sec-Butoxy-3-Chlorobenzaldehyde is a highly specialized aromatic aldehyde compound with the CAS registry number 339546-96-2. This compound is characterized by its unique structure, which includes a sec-butoxy group at the para position and a chlorine atom at the meta position of the benzene ring, along with an aldehyde functional group. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in various applications across different industries.

The synthesis of 4-Sec-Butoxy-3-Chlorobenzaldehyde typically involves multi-step organic reactions, often utilizing aromatic substitution and alkylation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. This compound is widely used as an intermediate in the pharmaceutical industry, particularly in the synthesis of bioactive molecules with potential anti-inflammatory and antioxidant properties.

Recent studies have highlighted the role of 4-Sec-Butoxy-3-Chlorobenzaldehyde in drug discovery programs targeting neurodegenerative diseases. Researchers have found that its unique electronic properties and structural features make it an effective ligand in metalloenzyme inhibitors, which are critical for modulating enzyme activity in pathological conditions. Furthermore, its application in agrochemicals has been explored, where it serves as a precursor for fungicides and herbicides with enhanced efficacy and reduced toxicity.

In terms of physical properties, 4-Sec-Butoxy-3-Chlorobenzaldehyde exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, making it suitable for various organic reactions. The compound also demonstrates moderate stability under ambient conditions but requires protection from light and moisture to prevent degradation.

The environmental impact of 4-Sec-Butoxy-3-Chlorobenzaldehyde has been a subject of recent research. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. However, its potential toxicity to aquatic organisms necessitates careful handling and disposal to comply with environmental regulations.

From a safety perspective, handling 4-Sec-Butoxy-3-Chlorobenzaldehyde requires adherence to standard laboratory protocols. It is classified as an irritant to the eyes and skin, and prolonged exposure should be avoided. Proper personal protective equipment, including gloves and goggles, should be used during handling to ensure worker safety.

In conclusion, 4-Sec-Butoxy-3-Chlorobenzaldehyde (CAS No. 339546-96-2) is a versatile compound with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structure and properties continue to drive innovative research across various scientific disciplines, underscoring its importance as a key intermediate in modern chemical synthesis.